N-(3-phenyl-2-propen-1-ylidene)-4-(2-pyridinyl)-1-piperazinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-phenyl-N-[4-(2-pyridinyl)-1-piperazinyl]-2-propen-1-imine is a member of pyridines and a member of piperazines.
Scientific Research Applications
Metabolic Pathways and Pharmacokinetics
- N-(3-phenyl-2-propen-1-ylidene)-4-(2-pyridinyl)-1-piperazinamine and its derivatives are studied extensively for their metabolism and pharmacokinetics in the human body. For instance, L-735,524, a compound related to this compound, has been recognized as a potent HIV-1 protease inhibitor. It undergoes various metabolic processes, such as glucuronidation, pyridine N-oxidation, and para-hydroxylation. This compound and its metabolites are mainly excreted through urine, with the parent compound being a significant component in the urine, indicating that urinary excretion is a minor pathway of elimination (Balani et al., 1995).
Imaging and Diagnostic Applications
- Radioligands related to this compound are utilized in positron emission tomography (PET) for studying brain receptors, such as 5-HT1A receptors. For example, WAY-100635, labeled with carbon-11, is a promising radioligand for application with PET to study 5-HT1A receptors in the living human brain. It provides significant insights into receptor-binding parameters and brain radioactivity uptake (Osman et al., 1996).
Neurological Research
- Derivatives of this compound have been investigated for their potential neurological effects. For instance, compounds like 1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine (MPTP) have been associated with marked parkinsonism in individuals, highlighting the compound's selective damage to cells in the substantia nigra, a critical finding for understanding and potentially treating parkinsonian disorders (Langston et al., 1983).
Properties
Molecular Formula |
C18H20N4 |
---|---|
Molecular Weight |
292.4 g/mol |
IUPAC Name |
(E,E)-3-phenyl-N-(4-pyridin-2-ylpiperazin-1-yl)prop-2-en-1-imine |
InChI |
InChI=1S/C18H20N4/c1-2-7-17(8-3-1)9-6-12-20-22-15-13-21(14-16-22)18-10-4-5-11-19-18/h1-12H,13-16H2/b9-6+,20-12+ |
InChI Key |
DYJPBWZMZVMRSW-XCHVBMRISA-N |
Isomeric SMILES |
C1CN(CCN1C2=CC=CC=N2)/N=C/C=C/C3=CC=CC=C3 |
SMILES |
C1CN(CCN1C2=CC=CC=N2)N=CC=CC3=CC=CC=C3 |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)N=CC=CC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.